Cas no 87392-44-7 (1H,3H-Pyrrolo[1,2-c]oxazole-1,3-dione,5-ethyltetrahydro-,(5R-trans)-(9CI))

• Product Name: 1H,3H-Pyrrolo[1,2-c]oxazole-1,3-dione,5-ethyltetrahydro-,(5R-trans)-(9CI)
• CAS No: 87392-44-7
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 854244
• PubChem ID: 45116004
• Update Time: 2025-04-19

1H,3H-Pyrrolo[1,2-c]oxazole-1,3-dione,5-ethyltetrahydro-,(5R-trans)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H,3H-Pyrrolo[1,2-c]oxazole-1,3-dione,5-ethyltetrahydro-,(5R-trans)-(9CI)
• 87392-44-7
• (5R,7AR)-5-ethyltetrahydropyrrolo[1,2-c]oxazole-1,3-dione

• Inchi： 1S/C8H11NO3/c1-2-5-3-4-6-7(10)12-8(11)9(5)6/h5-6H,2-4H2,1H3/t5-,6-/m1/s1
• InChI Key： CERYIXIPCOZUPI-PHDIDXHHSA-N
• SMILES： O1C(N2[C@@H](C1=O)CC[C@H]2CC)=O

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.6Ų